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Compound of Interest

Compound Name: 2-Butanone oxime

CAS No.: 96-29-7

Cat. No.: B179465

Get Quote

Executive Summary & Chemical Profile[1][2]
2-Butanone oxime (MEKO) is a high-utility reagent primarily utilized as an oxygen scavenger

(anti-skinning agent) in alkyd resins and a reversible blocking agent for isocyanates in

polyurethane synthesis. Despite its utility, it presents a Category 1B Carcinogenicity hazard and

is a potent skin sensitizer.

This protocol departs from standard "safety data sheet" repetition. Instead, it focuses on the

mechanistic handling of MEKO—understanding how its chemical reactivity (oxime-isocyanate

equilibrium, hydrolysis) dictates the safety engineering required in a drug development or

polymer chemistry environment.

The "Dual Nature" of MEKO
Utility: Its nucleophilic oxime oxygen attacks electrophiles (like isocyanates), creating

thermally reversible bonds.

Hazard: It is readily absorbed through the skin (LD50 Dermal Rabbit >1000 mg/kg, but

sensitizing) and metabolically linked to liver carcinoma in rodent models.
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Engineering Controls & Risk Assessment
Core Directive: Treat MEKO as a "Select Carcinogen." All manipulations must occur within a

containment device.

Parameter Requirement Scientific Rationale

Ventilation

Class II Biological Safety

Cabinet (ducted) or Chemical

Fume Hood

MEKO has a low vapor

pressure (10.5 mmHg @ 20°C)

compared to MEK, but its

carcinogenic potential

mandates zero-inhalation

tolerance.

Temperature
Store < 25°C; Process < 60°C

(unless closed system)

Flash point is ~63°C.

Processing near this limit in

open air increases fire risk and

vapor concentration.

Material Compatibility
Stainless Steel (316), PTFE,

Glass

MEKO is a solvent. Avoid PVC

or natural rubber tubing, which

may swell or leach plasticizers.

Personal Protective Equipment (PPE) Matrix
CRITICAL WARNING: Standard nitrile exam gloves provide insufficient protection for prolonged

contact with MEKO. Ketones and oximes can permeate thin nitrile (< 4 mil) in under 10

minutes.

Primary Barrier (Splash Protection): Double-gloved Nitrile (minimum 5 mil outer). Protocol:

Immediately remove and wash hands upon any visible splash.

High-Risk Barrier (Spill Cleanup/Immersion): Butyl Rubber or Silver Shield/4H (Laminate)

gloves.

Respiratory: If working outside a hood (strictly prohibited under this SOP, but for emergency

egress): Full-face respirator with OV (Organic Vapor) cartridges. P95 pre-filters are

recommended if aerosols are generated.
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Operational Protocols
Protocol A: Receipt and Storage (The "Yellowing"
Check)
MEKO is sensitive to oxidation. Pure MEKO is clear and colorless.[1]

Inspection: Upon receipt, inspect the liquid against a white background.

Clear: Usable.[2]

Straw/Yellow: Mild oxidation (acceptable for crude blocking, unacceptable for precision

synthesis).

Brown: Significant degradation. Discard as hazardous waste.

Atmosphere: Store under an inert blanket (Nitrogen or Argon) to prevent the formation of

peroxides and color bodies.

Protocol B: Isocyanate Blocking (Synthesis Workflow)
Context: Creating a "blocked" isocyanate prepolymer that cures only upon heating.

Reactivity Logic: The reaction is exothermic. The oxime proton is acidic enough to protonate

the isocyanate nitrogen, while the oxygen attacks the carbonyl carbon.

Step-by-Step:

Setup: Flame-dry a 3-neck round bottom flask equipped with a reflux condenser, nitrogen

inlet, and addition funnel.

Charge: Add the isocyanate prepolymer (e.g., IPDI, HDI) and anhydrous solvent (e.g., Ethyl

Acetate).

Equilibration: Heat to 50°C.

Addition: Add MEKO dropwise via the addition funnel.

Stoichiometry: Use a 1.05 molar equivalent of MEKO relative to NCO groups.
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Rate Control: Monitor internal temperature. Do not allow exotherm to exceed 75°C

(thermal de-blocking can occur >120°C, but side reactions occur earlier).

Validation (Self-Correcting Step):

Take an aliquot every 30 minutes.

Analyze via FT-IR.

Endpoint: Disappearance of the NCO peak at 2270 cm⁻¹. If the peak persists after 2

hours, add 0.05 eq additional MEKO.

Protocol C: Hydrolysis & Waste Management
Hazard: MEKO hydrolyzes in the presence of strong acids to release 2-Butanone (MEK) and

Hydroxylamine (or its salt). Hydroxylamine is unstable and potentially explosive upon heating.

Segregation: NEVER mix MEKO waste with strong mineral acids (HCl, H₂SO₄).

Quenching: If MEKO must be neutralized, dilute significantly with water. Do not acidify.

Disposal: Label clearly as "Carcinogen: MEKO" and "Flammable." Incineration is the only

acceptable disposal method.

Visualizing the Safe Handling Lifecycle
The following diagram illustrates the critical decision nodes in the MEKO handling lifecycle,

emphasizing the "Stop/Go" validation points.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Hazards

Receipt & Inspection
(Check Color)

Storage
(Inert Gas, <25°C)

Clear/Colorless

Waste Disposal
(NO ACIDS - Hydrolysis Risk)

Brown/Degraded

Dispensing
(Fume Hood + Butyl/Laminate Gloves)

Reaction / Application
(Isocyanate Blocking)

Dropwise Addition

Carc. 1B
(Inhalation Risk)

Skin Sensitizer
(Dermal Risk)

Validation Step
(FT-IR: No NCO Peak)

NCO Peak Remains

Process Complete

Click to download full resolution via product page

Figure 1: Operational lifecycle of 2-Butanone Oxime, highlighting quality control checkpoints

(Receipt) and safety critical points (Waste/Dispensing).[2]

Emergency Procedures
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Scenario Immediate Action Secondary Action

Skin Contact

Wash with soap and water for

15 mins.[3] Do not use

solvents (ethanol/acetone) as

they enhance absorption.

Seek medical surveillance for

sensitization signs

(redness/edema).

Eye Contact Flush with water for 15 mins.[3]

Consult ophthalmologist

immediately (Risk of corneal

damage).

Spill (>100mL)
Evacuate area. Don Butyl

gloves and respirator.

Absorb with vermiculite or

sand. Do not use combustible

materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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